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Abstract
This technical guide provides a comprehensive analysis of commercial sources, critical quality

attributes (CQAs), and application protocols for L-Carnitine-13C Chloride, a premium stable

isotope-labeled internal standard (SIL-IS).[1] Designed for researchers in metabolomics, clinical

diagnostics (Newborn Screening), and pharmacokinetic studies, this document synthesizes

supplier data with field-proven handling methodologies to ensure analytical rigor in LC-MS/MS

workflows.[1]

Technical Core: The Isotope Advantage
In quantitative mass spectrometry, the choice of internal standard is the single most critical

variable affecting accuracy. While deuterated standards (d3, d9) are common, Carbon-13 (

) labeled L-Carnitine offers distinct advantages for high-precision assays.[1]

Why -Chloride?
Elimination of Isotope Effects: Deuterium (

) can alter the physicochemical properties of a molecule, occasionally causing a retention
time shift in high-resolution chromatography (the "deuterium isotope effect").[1]

labels, being heavier but chemically identical in bonding strength, ensure perfect co-elution
with the endogenous analyte, minimizing matrix effect variances.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1152015?utm_src=pdf-interest
https://www.benchchem.com/product/b1152015?utm_src=pdf-body
https://www.caymanchem.com/product/26580/stearoyl-l-carnitine-d3-chloride
https://www.caymanchem.com/product/26580/stearoyl-l-carnitine-d3-chloride
https://www.caymanchem.com/product/26580/stearoyl-l-carnitine-d3-chloride
https://www.caymanchem.com/product/26580/stearoyl-l-carnitine-d3-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1152015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Stability:

labels on the carnitine backbone or N-methyl groups are non-exchangeable in biological
matrices, unlike labile protons/deuterons.[1]

Chloride Salt Form: The chloride salt (

) provides superior solubility in aqueous mobile phases and biological fluids compared to the
zwitterionic inner salt, ensuring rapid equilibration during sample preparation.[1]

Structural Specifications
Chemical Name: L-Carnitine-(

-labeled) Hydrochloride[1][2][3]

Common Labeling:

-trimethyl-

(Mass shift +3 Da) or Backbone-1-(

) (Mass shift +1 Da).[1]

Target Isotopic Purity:

atom %

.[1][3][4]

Chiral Purity:

L-isomer (D-isomer is biologically inactive and a potential interference).[1]

Commercial Supplier Landscape
The following table summarizes verified commercial sources for high-purity L-Carnitine-13C

and related isotopologues.

Table 1: Supplier Comparison for L-Carnitine Isotopologues
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Supplier
Product
Variant

Labeling
Purity
Specs

Catalog /
Ref

Best For

Clearsynth
L-Carnitine-

13C Chloride

Unspecified

(likely Methyl-

)

>98% Chem /

>99% Iso
CS-T-96990

Direct

sourcing of

the specific

Chloride salt

form.[1]

Sigma-

Aldrich

(Merck)

L-Carnitine-

(trimethyl-

)

Trimethyl-
(Inner Salt) 708362

General

metabolomics

; requires

acidification

to form salt.

[1]

Cambridge

Isotope Labs

(CIL)

L-Carnitine

HCl (Methyl-

D3)

Methyl- 98% DLM-1871

Standard

Clinical MS

(Cost-

effective

alternative).

[1]

Toronto

Research

Chemicals

(TRC)

Succinyl-L-

Carnitine-
Methyl- 97% S688832

Acyl-carnitine

profiling;

parent

hydrolysis

required.

Cayman

Chemical

L-Carnitine-

Chloride

Methyl- 26569

Routine

internal

standard use.

[1]
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Analyst Note: While CIL and Cayman dominate the deuterated market, Clearsynth is one of the

few suppliers explicitly listing the

Chloride form as a standard catalog item. For Sigma products listed as "Inner Salt,"

researchers must account for stoichiometry when preparing stock solutions.

Critical Quality Attributes (CQA) & Validation
When sourcing this material, the Certificate of Analysis (CoA) must be audited for the following

three pillars of integrity.

Isotopic Enrichment
Requirement:

atom %

.[1][3]

Why: Lower enrichment leads to "crosstalk" (M+0 signal contribution) in the analyte channel,

artificially inflating the calculated concentration of endogenous L-Carnitine.[1]

Chemical & Chiral Purity[1]
Requirement:

Chemical Purity;

D-Carnitine.[1]

Validation: Verify via chiral HPLC or polarimetry. D-Carnitine does not participate in

-oxidation and can confound enzymatic assays, though MS distinguishes it only by chiral
chromatography.
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Counter-Ion Stoichiometry
Requirement: Chloride content must match theoretical values (~15-17% by weight

depending on hydration).[1]

Impact: Incorrect salt stoichiometry leads to weighing errors, resulting in inaccurate Internal

Standard working solution concentrations.

Application Workflow: LC-MS/MS Internal Standard
The following protocol outlines the preparation and use of L-Carnitine-13C Chloride as an

internal standard for plasma quantification.

Stock Solution Preparation
Weighing: Equilibrate vial to room temperature. Weigh ~10 mg of L-Carnitine-13C Chloride
into a tarred amber glass vial.[1]

Solvent: Dissolve in 50:50 Methanol:Water (v/v) to create a 1 mg/mL Primary Stock.

Note: Pure methanol can cause precipitation of the chloride salt at high concentrations;

water ensures complete dissociation.

Storage: Store at -20°C. Stable for 12 months.

Working Solution (Spiking)
Dilution: Dilute Primary Stock with Acetonitrile (containing 0.1% Formic Acid) to a

concentration of 10 µM (approx. 2 µg/mL).

Usage: Add 10 µL of Working Solution to 50 µL of biological sample (Plasma/Serum) prior to

protein precipitation.

Visual Workflow: Sourcing & QC
The following diagram illustrates the decision logic for selecting the correct isotope and the

subsequent QC process.
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Need L-Carnitine Internal Standard

Application Criticality?

Routine Quant / High Throughput
(Cost Sensitive)

Standard Clinical

Metabolic Flux / High Precision
(Accuracy Critical)

Research / Flux

Select L-Carnitine-d3/d9
(Cayman, CIL)

Select L-Carnitine-13C Chloride
(Clearsynth, Sigma)

Incoming QC Check:
1. Isotopic Purity (>99%)
2. Form (Salt vs Inner)

3. Hygroscopicity Check

Stock Prep: 50:50 MeOH:H2O
Store -20°C

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree for L-Carnitine Internal Standards.

Metabolic Context: The Carnitine Shuttle
Understanding the biological role of L-Carnitine is essential for interpreting quantitative data.[1]

It facilitates the transport of long-chain fatty acids into the mitochondria for

-oxidation.[1][5]
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Figure 2: The Carnitine Shuttle Pathway.[1] L-Carnitine-13C is used to quantify the "Free

Carnitine" pool (Blue Nodes).[1]

References
Clearsynth. (2024). L-Carnitine-13C Chloride Product Specification (CS-T-96990).

Clearsynth Labs. Link[1]

Sigma-Aldrich. (2024).[1][6] L-Carnitine-(trimethyl-13C3) Inner Salt Specifications. Merck

KGaA. Link[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1152015?utm_src=pdf-body-img
https://www.caymanchem.com/product/26580/stearoyl-l-carnitine-d3-chloride
https://www.caymanchem.com/product/26580/stearoyl-l-carnitine-d3-chloride
https://www.benchchem.com/product/b1152015?utm_src=pdf-body
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.clearsynth.com%2Fen%2Fproducts-details%2Fl-carnitine-13c-chloride-cs-t-96990
https://www.caymanchem.com/product/26580/stearoyl-l-carnitine-d3-chloride
https://www.caymanchem.com/product/26580/stearoyl-l-carnitine-d3-chloride
https://www.sigmaaldrich.com/JP/ja/product/aldrich/616737
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F708362
https://www.caymanchem.com/product/26580/stearoyl-l-carnitine-d3-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1152015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Minkler, P. E., et al. (2015). "Quantification of carnitine and acylcarnitines in biological

matrices by HPLC-ESI-MS/MS." Clinical Chemistry. Link

Cambridge Isotope Laboratories. (2024). Stable Isotope Standards for Metabolic Research.

Link

Cayman Chemical. (2024). L-Carnitine-d3 (chloride) Product Information. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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